Cas no 22407-40-5 (2-(Phenylsulfonyl)thiophene)

2-(Phenylsulfonyl)thiophene is a sulfur-containing heterocyclic compound featuring a phenylsulfonyl group attached to the thiophene ring. This structural motif imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The electron-withdrawing sulfonyl group enhances the compound's stability and influences its electrophilic substitution behavior, allowing for selective functionalization. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in cross-coupling reactions and as a building block for complex molecular architectures. The compound's compatibility with a range of reaction conditions underscores its versatility in synthetic chemistry.
2-(Phenylsulfonyl)thiophene structure
2-(Phenylsulfonyl)thiophene structure
Product Name:2-(Phenylsulfonyl)thiophene
CAS No:22407-40-5
MF:C10H8O2S2
MW:224.299320220947
CID:88344
PubChem ID:284324
Update Time:2025-05-28

2-(Phenylsulfonyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 2-(Phenylsulfonyl)thiophene
    • 2-(benzenesulfonyl)thiophene
    • 2-Benzenesulfonylthiophene
    • 2-(3-CHLORO-PHENYL)-[1,4]DIAZEPANE
    • 2-thienyl phenyl sulfone
    • phenyl 2-thienyl sulfone
    • NSC-140131
    • SCHEMBL2933307
    • AKOS000664183
    • CHEMBL162144
    • CCG-250046
    • 243986-28-9
    • CS-0336353
    • 2-Benzenesulfonyl-thiophene
    • 22407-40-5
    • NSC140131
    • 2-phenylsulfonylthiophene
    • FT-0608904
    • Maybridge1_004809
    • A816181
    • ?2-BENZENESULFONYLTHIOPHENE
    • BRD-K78174912-001-01-0
    • DTXSID70300948
    • HMS555C13
    • DB-045902
    • MDL: MFCD00052142
    • Inchi: 1S/C10H8O2S2/c11-14(12,10-7-4-8-13-10)9-5-2-1-3-6-9/h1-8H
    • InChI Key: SRWXKQSZSIGHCO-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CS1)(C1C=CC=CC=1)(=O)=O
    • BRN: 146279

Computed Properties

  • Exact Mass: 223.99700
  • Monoisotopic Mass: 223.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.34
  • Melting Point: 123-125°C
  • Boiling Point: 391.6°Cat760mmHg
  • Flash Point: 190.6°C
  • Refractive Index: 1.615
  • PSA: 70.76000
  • LogP: 3.66170

2-(Phenylsulfonyl)thiophene Security Information

  • Hazardous Material transportation number:UN 1807 8/PG 2
  • WGK Germany:1
  • Safety Instruction: S22; S26; S45
  • RTECS:TH3945000
  • Hazardous Material Identification: C
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R35
  • Packing Group:II
  • Hazard Level:8

2-(Phenylsulfonyl)thiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Phenylsulfonyl)thiophene Pricemore >>

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